N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-cyanophenyl)oxalamide

• IUPAC Name: N-[2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(2-cyanophenyl)oxamide
• InChI: InChI=1S/C22H23ClN4O4S/c23-17-8-10-19(11-9-17)32(30,31)27-14-4-3-6-18(27)12-13-25-21(28)22(29)26-20-7-2-1-5-16(20)15-24/h1-2,5,7-11,18H,3-4,6,12-14H2,(H,25,28)(H,26,29)
• InChI Key: BVJWFFDZFNFNHX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCNC(=O)C(=O)NC2=CC=CC=C2C#N)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H23ClN4O4S
• Molecular Weight: 475.0 g/mol
• CAS No.: 898406-58-1

Description

N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-cyanophenyl)oxalamide is a useful research compound. Its molecular formula is C22H23ClN4O4S and its molecular weight is 474.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Therapeutic Potential in CNS Disorders

N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-cyanophenyl)oxalamide and similar compounds have been studied for their potential therapeutic applications in the treatment of complex diseases. For instance, N-alkylated arylsulfonamide derivatives of (aryloxy)ethyl piperidines have been investigated for their selectivity as 5-HT7 receptor ligands or multifunctional agents, indicating possible applications in treating CNS disorders. Specifically, certain compounds have demonstrated distinct antidepressant-like and pro-cognitive properties, suggesting a potential polypharmacological approach to the treatment of CNS disorders (Canale et al., 2016).

Antidepressant and Pro-cognitive Properties

The study of N-alkylated arylsulfonamides has led to the identification of compounds with promising antidepressant-like and pro-cognitive properties. These compounds were evaluated through in vivo tests like the forced swim test (FST) in mice and the novel object recognition (NOR) task in rats, showcasing their potential in managing depressive symptoms and enhancing cognitive functions (Canale et al., 2016).

Anti-acetylcholinesterase Activity

Some derivatives of this compound have been synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity, indicating their potential as therapeutic agents. Notably, certain compounds have shown high potency, suggesting their utility in therapeutic applications related to acetylcholinesterase inhibition (Sugimoto et al., 1990).